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Uprosertib Solubility Data

The following table summarizes the available experimental solubility data for Uprosertib in different

solvents, which is critical for planning your experiments.

Solvent Solubility Notes Source

DMSO ~65 mg/mL (~151.43 mM) Sonication is recommended. [1]

Ethanol ~76 mg/mL (~177.05 mM) Sonication is recommended. [1]

Water < 1 mg/mL (practically insoluble) Not suitable for stock preparation. [1]

In Vivo
Formulation

~2 mg/mL (in 10% DMSO, 40% PEG

300, 5% Tween 80, 45% Saline)

Sequential solvent addition and

sonication recommended.

[1]

Step-by-Step Preparation Protocol

Here is a detailed methodology for preparing a 10 mM Uprosertib stock solution in DMSO, a standard

starting point for in vitro assays.
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Materials Needed

Uprosertib powder (Molecular Weight: 429.25 g/mol) [2]
Anhydrous DMSO (High Purity)

Analytical balance
Volumetric flask (e.g., 10 mL) or a sterile tube

Sonicator
Optional: Benchtop centrifuge

Procedure

Calculate Mass: To prepare 10 mL of a 10 mM stock solution, calculate the required mass of

Uprosertib.

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight (g/mol)
Mass = 0.010 mol/L × 0.010 L × 429.25 g/mol = 42.93 mg

Weigh Compound: Precisely weigh out 42.93 mg of Uprosertib powder using an analytical balance.

Transfer and Dissolve: Transfer the powder into a 10 mL volumetric flask or tube. Add a small

volume of DMSO (e.g., 5-7 mL) to dissolve the powder.

Sonication: Sonication is recommended to ensure complete dissolution and to disrupt any potential

aggregates [1]. Sonicate for 5-10 minutes at room temperature. Avoid excessive heating.

Final Volume: After the compound is fully dissolved, add DMSO to bring the final volume to 10 mL.

Mix the solution thoroughly by inverting the container several times.

Aliquot and Store: Aliquot the stock solution into small, single-use vials to avoid repeated freeze-

thaw cycles. Store at -80°C for long-term stability (recommended for up to 1 year) [1].

Troubleshooting Common Issues

Precipitation upon Dilution: If precipitation occurs when adding the stock solution to an aqueous

buffer, ensure you are adding the stock to the buffer with vigorous vortexing or pipetting, not the other
way around. Consider using a different solvent mixture for your working solution, like the in vivo
formulation provided in the table.
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Uncertain Solubility: If you are unsure if the compound is fully dissolved after sonication, you can

briefly centrifuge the solution. A pellet at the bottom of the tube indicates incomplete dissolution.

Experimental Workflow

The diagram below outlines the logical workflow for preparing and troubleshooting your Uprosertib

solutions.
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Start: Plan Uprosertib 
 Stock Solution

Consult Solubility Table

Calculate Required Mass

Weigh Powder &
 Add Solvent (DMSO/Ethanol)

Sonicate Mixture

Check for 
 Complete Dissolution

Aliquot & Store at -80°C

 Yes

Issue: Precipitation 
 or Low Recovery

 No

Troubleshoot:
 Ensure sonication used.

 Check buffer compatibility.
 Consider in vivo formulation.

 Re-attempt

 Re-attempt
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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